Cas no 2137899-39-7 (4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid)

• Product Name: 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid
• CAS No: 2137899-39-7
• MF: C₇H₇FO₅S
• MW: 222.190884828568
• CID: 6326273
• PubChem ID: 165452560
• Update Time: 2025-05-21

4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137899-39-7
• EN300-727051
• 4-(fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid
• 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid

• Inchi： 1S/C7H7FO5S/c1-3-5(7(9)10)6(4(2)13-3)14(8,11)12/h1-2H3,(H,9,10)
• InChI Key： WVGNTHUXEGALLW-UHFFFAOYSA-N
• SMILES： S(C1=C(C)OC(C)=C1C(=O)O)(=O)(=O)F

Computed Properties

• Exact Mass: 221.99982266g/mol
• Monoisotopic Mass: 221.99982266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93Ų

Additional information on 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid

4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2137899-39-7, known as 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound is a derivative of furan carboxylic acid, with a fluorosulfonyl group attached at the 4-position and methyl groups at the 2 and 5 positions. Its structure endows it with distinct electronic and steric properties, making it a valuable molecule for various research and industrial purposes.

Recent studies have highlighted the importance of 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid in the field of organic synthesis. The fluorosulfonyl group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity of the molecule. This property makes it an excellent candidate for use in electrophilic aromatic substitution reactions, where the directing effects of substituents play a crucial role. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

In addition to its synthetic applications, 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid has shown promise in materials science. The furan ring structure is known for its aromaticity and stability, which can be exploited in the development of novel materials such as polymers and organic semiconductors. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit enhanced electronic properties, making them suitable for use in organic electronics.

The methyl groups at positions 2 and 5 of the furan ring contribute to the molecule's steric bulk, which can influence its solubility and reactivity. This steric effect has been leveraged in studies aimed at improving drug delivery systems. By modifying the substituents on the furan ring, researchers have been able to fine-tune the physicochemical properties of the compound, leading to more effective drug candidates with improved bioavailability.

Furthermore, 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid has been investigated for its potential in agricultural applications. Its ability to act as a herbicide or plant growth regulator has been explored in recent studies. The fluorosulfonyl group's electron-withdrawing nature may enhance the molecule's ability to inhibit specific enzymatic pathways in plants, making it a promising candidate for crop protection products.

From a synthetic standpoint, the preparation of 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid involves a multi-step process that typically begins with the synthesis of furan derivatives. The introduction of the fluorosulfonyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability.

The structural versatility of 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid has also made it a valuable tool in medicinal chemistry. Its ability to serve as a scaffold for drug design has been exploited in several recent studies. Researchers have appended various functional groups to this core structure to develop potential candidates for treating diseases such as cancer and inflammation. These efforts have highlighted the compound's potential as a lead molecule for drug discovery.

In conclusion, 4-(Fluorosulfonyl)-2,5-dimethylfuran-3-carboxylic acid (CAS No 2137899-39-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers in organic synthesis, materials science, agriculture, and medicinal chemistry. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.